Cas no 440-52-8 ([1,2,5]Thiadiazolo[3,4-f]quinoline)

[1,2,5]Thiadiazolo[3,4-f]quinoline structure
440-52-8 structure
Product Name:[1,2,5]Thiadiazolo[3,4-f]quinoline
CAS No:440-52-8
MF:C9H5N3S
MW:187.221099615097
CID:2827730
PubChem ID:12931297
Update Time:2025-04-21

[1,2,5]Thiadiazolo[3,4-f]quinoline Chemical and Physical Properties

Names and Identifiers

    • [1,2,5]Thiadiazolo[3,4-f]quinoline
    • 440-52-8
    • DTXSID90513270
    • Inchi: 1S/C9H5N3S/c1-2-6-7(10-5-1)3-4-8-9(6)12-13-11-8/h1-5H
    • InChI Key: LVLLAMPLVRIJEU-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC3=C(C=CC=N3)C2=N1

Computed Properties

  • Exact Mass: 187.02041835Da
  • Monoisotopic Mass: 187.02041835Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.9Ų
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